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Compound of Interest

Compound Name: 2-Bromo-1,1-dimethoxyethane

Cat. No.: B145963 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and

disposal of 2-Bromo-1,1-dimethoxyethane (CAS No. 7252-83-7). Adherence to these

guidelines is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-1,1-dimethoxyethane is a flammable liquid and vapor that is toxic if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Appropriate

PPE is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber) and a lab coat or

chemical-resistant apron.

Prevents skin contact which

can cause irritation.[3][4]

Body Protection

Long-sleeved shirt and long

pants. For larger quantities or

increased splash potential,

chemical-resistant coveralls

are recommended.

Provides a barrier against

accidental spills and splashes.

[4][5]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Minimizes inhalation of vapors

which can cause respiratory

tract irritation.[1][3]

Chemical Properties and Storage
Proper storage is crucial to maintain the chemical's stability and prevent hazardous situations.

Property Value

Molecular Formula C₄H₉BrO₂

Molecular Weight 169.02 g/mol [2]

Appearance Clear, colorless liquid[3]

Boiling Point 148-150 °C

Density 1.43 g/mL at 25 °C

Flash Point 53 °C (127.4 °F)
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Storage Recommendations:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3]

Keep the container tightly closed.[3]

The substance is light-sensitive and may require storage in a dark or opaque container.[1][6]

Store away from incompatible materials such as strong oxidizing agents and acids.[1]

Safe Handling and Operational Workflow
A systematic approach to handling 2-Bromo-1,1-dimethoxyethane is critical for safety. The

following workflow diagram outlines the necessary steps from preparation to disposal.
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Workflow for Handling 2-Bromo-1,1-dimethoxyethane

Preparation
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Disposal
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Proceed to handling

Perform Reaction

Decontaminate Glassware
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Remove PPE

Segregate Waste

Ready for disposal

Dispose via Approved Vendor

Emergency Spill Kit Accessible Eyewash & Safety Shower Nearby

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Bromo-1,1-dimethoxyethane.
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Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

In Case of a Spill:

Evacuate the immediate area and alert others.

Remove all sources of ignition.[3]

If safe to do so, absorb the spill with an inert, non-combustible material like vermiculite or

sand.[3]

Use spark-proof tools for cleanup.[3]

Collect the absorbed material into a suitable, labeled container for disposal.

Ventilate the area.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[3] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of milk or water.[3] Seek immediate medical attention.

Disposal Plan
All waste generated from the use of 2-Bromo-1,1-dimethoxyethane must be treated as

hazardous waste.
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Waste Management Protocol:

Segregation: Collect all waste, including contaminated PPE, absorbent materials, and empty

containers, in a designated and properly labeled hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "2-Bromo-1,1-dimethoxyethane".

Storage of Waste: Store the waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through an approved and licensed

waste disposal contractor. Do not dispose of this chemical down the drain or in regular trash.

[1]

By strictly following these safety and operational guidelines, you can significantly mitigate the

risks associated with the handling of 2-Bromo-1,1-dimethoxyethane and ensure a safe

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Bromo-
1,1-dimethoxyethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145963#personal-protective-equipment-for-handling-
2-bromo-1-1-dimethoxyethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b145963#personal-protective-equipment-for-handling-2-bromo-1-1-dimethoxyethane
https://www.benchchem.com/product/b145963#personal-protective-equipment-for-handling-2-bromo-1-1-dimethoxyethane
https://www.benchchem.com/product/b145963#personal-protective-equipment-for-handling-2-bromo-1-1-dimethoxyethane
https://www.benchchem.com/product/b145963#personal-protective-equipment-for-handling-2-bromo-1-1-dimethoxyethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

